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Compound of Interest

Compound Name:
1-methyl-3-nitro-1H-pyrazole-5-

carboxylic acid

Cat. No.: B2434494 Get Quote

The Isomeric Landscape: Positional Effects on
the Pyrazole Core
The core structure under consideration is a pyrazole ring substituted with one methyl group (on

a nitrogen), one nitro group, and one carboxylic acid group. The relative positions of the nitro

and carboxylic acid groups are the primary determinants of the molecule's overall properties.

Below are the key isomers we will compare against our target compound, 1-methyl-3-nitro-1H-
pyrazole-5-carboxylic acid.
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1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid

1-methyl-5-nitro-1H-pyrazole-3-carboxylic acid

NO2/COOH swap

1-methyl-4-nitro-1H-pyrazole-3-carboxylic acid

NO2 at C4

3-methyl-4-nitro-1H-pyrazole-5-carboxylic acid

CH3 at C3
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Pathway A: Ring Formation First

Pathway B: Pre-functionalized Precursors

Ethyl Acetoacetate
+ Hydrazine Derivative

Methylpyrazole Carboxylate Ester

Nitration (HNO3/H2SO4)

Target Isomer Ester Substituted Pyrazole

Hydrolysis (NaOH)

Final Product
(Isomeric Acid)

Dicarbonyl Compound

Cyclocondensation

Methylhydrazine

Leads to specific
N-methyl isomer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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